
4-trans-Hydroxy glibenclamide-13C,d4 chemical
structure and properties

Author: BenchChem Technical Support Team. Date: December 2025

Compound of Interest

Compound Name:
4-trans-Hydroxy glibenclamide-

13C,d4

Cat. No.: B12373435 Get Quote

An In-depth Technical Guide to 4-trans-Hydroxy
glibenclamide-13C,d4
This technical guide provides a comprehensive overview of the chemical structure, properties,

and relevant experimental considerations for 4-trans-Hydroxy glibenclamide-13C,d4, a

labeled active metabolite of the antidiabetic drug glibenclamide. This document is intended for

researchers, scientists, and professionals in the field of drug development and metabolic

studies.

Introduction
4-trans-Hydroxy glibenclamide-13C,d4 is an isotopically labeled version of 4-trans-Hydroxy

glibenclamide, a primary active metabolite of glibenclamide (also known as glyburide).[1][2][3]

[4] Glibenclamide is a second-generation sulfonylurea medication widely used in the

management of type 2 diabetes mellitus.[1][5] The introduction of carbon-13 and deuterium

labels makes this compound a valuable tool for pharmacokinetic and metabolic pathway

studies, allowing for its precise tracing and quantification in biological systems.[1]

Chemical Structure and Properties
The chemical structure of 4-trans-Hydroxy glibenclamide-13C,d4 is characterized by a

chlorobenzene ring, a sulfonylurea moiety, and a hydroxyl group at the 4-position of the

cyclohexyl ring.[1] The isotopic labels are incorporated into the methoxy and cyclohexyl groups.
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Chemical Structure Diagram
Caption: 2D chemical structure of 4-trans-Hydroxy glibenclamide-13C,d4.

Physicochemical Properties
The following table summarizes the key physicochemical properties of 4-trans-Hydroxy
glibenclamide-13C,d4.

Property Value Reference

IUPAC Name

5-chloro-N-[2-[4-[(4-deuterio-4-

hydroxycyclohexyl)carbamoyls

ulfamoyl]phenyl]ethyl]-2-

(trideuterio(113C)methoxy)ben

zamide

[1]

Synonyms

4-trans-Hydroxycyclohexyl

glyburide-13C,d4, 4-trans-

Hydroxyglyburide-13C,d4

[2][3]

Molecular Formula C₂₃H₂₈ClN₃O₆S [1]

Molecular Weight Approximately 515.0 g/mol [1]

CAS Number
23155-00-2 (for the unlabeled

compound)
[1][2][3]

Appearance White crystalline powder [1][2]

Melting Point 163 - 164 °C [1][2]

Solubility
Soluble in DMSO and

methanol
[1][2][3]

Purity ≥97% (HPLC) [1][2]

InChI Key
IUWSGCQEWOOQDN-

DVTZPOFQSA-N
[1]

Canonical SMILES

COC1=C(C=C(C=C1)Cl)C(=O)

NCCC2=CC=C(C=C2)S(=O)

(=O)NC(=O)NC3CCC(CC3)O

[1]
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Biological Activity and Mechanism of Action
As an active metabolite of glibenclamide, 4-trans-Hydroxy glibenclamide-13C,d4 is expected

to exhibit similar pharmacological effects. The primary mechanism of action for sulfonylureas

involves the stimulation of insulin secretion from pancreatic β-cells.[1][5] This process is

initiated by the binding of the compound to the sulfonylurea receptor (SUR1) subunit of the

ATP-sensitive potassium (K-ATP) channels on the β-cell membrane.[1][4] This binding leads to

the closure of these channels, causing membrane depolarization. The depolarization, in turn,

opens voltage-gated calcium channels, leading to an influx of calcium ions and subsequent

exocytosis of insulin-containing granules.[1] Studies have suggested that hydroxylated

metabolites like 4-trans-Hydroxy glibenclamide may have an enhanced binding affinity for the

sulfonylurea receptor compared to the parent compound.[1]

Signaling Pathway for Insulin Secretion

4-trans-Hydroxy
glibenclamide-13C,d4
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K-ATP Channel
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Activates Ca2+ InfluxAllows Insulin Granule
Exocytosis

Triggers
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Caption: Simplified signaling pathway of insulin secretion induced by 4-trans-Hydroxy

glibenclamide.

Experimental Protocols
The synthesis and analysis of 4-trans-Hydroxy glibenclamide-13C,d4 involve specialized

chemical and analytical techniques.

Synthesis
The synthesis of this labeled compound is a multi-step process that typically involves:

Hydroxylation: Introduction of a hydroxyl group at the 4-trans position of the cyclohexyl ring

of a glibenclamide precursor.

Isotopic Labeling: Incorporation of four deuterium atoms (d4) into the cyclohexyl ring and a

carbon-13 atom (13C) into the methoxy group. This is often achieved using appropriately
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labeled starting materials or through specific chemical reactions.

Purification and Characterization
High-performance liquid chromatography (HPLC) is a standard method for the purification of

the final compound to achieve high purity levels (typically ≥97%).[1][2]

The structural identity and purity of 4-trans-Hydroxy glibenclamide-13C,d4 are confirmed

using analytical techniques such as:

Nuclear Magnetic Resonance (NMR) Spectroscopy: To verify the chemical structure and the

precise location of the isotopic labels.[1]

Mass Spectrometry (MS): To confirm the molecular weight and isotopic enrichment.

Experimental Workflow: Synthesis and Analysis
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com
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